N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]benzamide

• IUPAC Name: N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]benzamide
• InChI: InChI=1S/C16H13N3OS/c17-16-19-14(10-21-16)11-6-8-13(9-7-11)18-15(20)12-4-2-1-3-5-12/h1-10H,(H2,17,19)(H,18,20)
• InChI Key: WNMRWBLANCRRGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=CSC(=N3)N
• Molecular Formula: C16H13N3OS
• Molecular Weight: 295.4 g/mol

Description

“N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]benzamide” is a compound that contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazole is a good pharmacophore nucleus due to its various pharmaceutical applications. Its derivatives have a wide range of biological activities such as antioxidant, analgesic, and antimicrobial including antibacterial, antifungal, antimalarial, anticancer, antiallergic, antihypertensive, anti-inflammatory, and antipsychotic.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.